Cas no 85616-27-9 (1-Butanone, 1-(2-amino-4-thiazolyl)-3-methyl-)

• Product Name: 1-Butanone, 1-(2-amino-4-thiazolyl)-3-methyl-
• CAS No: 85616-27-9
• MF: C₈H₁₂N₂OS
• MW: 184.258680343628
• CID: 2133184
• Update Time: 2023-11-18

1-Butanone, 1-(2-amino-4-thiazolyl)-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-(2-amino-4-thiazolyl)-3-methyl-1-Butanone
• 1-(2-amino-1,3-thiazol-4-yl)-3-methylbutan-1-one
• CID 13040577
• 1-Butanone, 1-(2-amino-4-thiazolyl)-3-methyl-

• Inchi： 1S/C8H12N2OS/c1-5(2)3-7(11)6-4-12-8(9)10-6/h4-5H,3H2,1-2H3,(H2,9,10)
• InChI Key： BCHQZCKKPWPPSI-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=C1)C(CC(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 172
• Topological Polar Surface Area: 84.2

Experimental Properties

• Density: 1.182±0.06 g/cm3(Predicted)
• Boiling Point: 323.4±15.0 °C(Predicted)
• pka: 2.38±0.10(Predicted)